Cas no 157311-93-8 (2,3-Pyridinedicarbonitrile, 4-methyl-)
157311-93-8 structure
Product Name:2,3-Pyridinedicarbonitrile, 4-methyl-
CAS No:157311-93-8
MF:C8H5N3
MW:143.145400762558
CID:107740
PubChem ID:14963972
Update Time:2024-02-29
2,3-Pyridinedicarbonitrile, 4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Pyridinedicarbonitrile,4-methyl-
- 2,3-Pyridinedicarbonitrile,4-methyl-(9CI)
- 2,3-Pyridinedicarbonitrile, 4-methyl-
-
- Inchi: 1S/C8H5N3/c1-6-2-3-11-8(5-10)7(6)4-9/h2-3H,1H3
- InChI Key: PASBXIWCOQQXDM-UHFFFAOYSA-N
- SMILES: N1C=CC(C)=C(C#N)C=1C#N
Computed Properties
- Exact Mass: 143.048347172g/mol
- Monoisotopic Mass: 143.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.5
- XLogP3: 1
2,3-Pyridinedicarbonitrile, 4-methyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
157311-93-8 (2,3-Pyridinedicarbonitrile, 4-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
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